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Compound of Interest

Compound Name: 1,5-Difluoropentane-2,4-dione
Cat. No.: B13172161
Get Quote
\ J

1,5-Difluoropentane-2,4-dione is a fluorinated derivative of acetylacetone. The presence of
two carbonyl groups defines it as a -diketone, a class of compounds known for their unique
chemical reactivity and use as versatile synthetic intermediates.[1] The introduction of fluorine
atoms is expected to significantly influence its physicochemical properties, such as acidity and
boiling point, compared to the non-fluorinated parent compound.

Table 1: Physicochemical Properties of 1,5-Difluoropentane-2,4-dione and Related Analogs
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1,5-
. 1,1- 2,4-Pentanedione
Difluoropentane- .
Property . Difluoropentane- (Acetylacetone)[4]
2,4-dione ]
. 2,4-dione[2][3] [5]
(Predicted/Inferred)
CAS Number 2054156-43-1[6] 41739-23-5 123-54-6
Molecular Formula CsHeF202 CsHeF202 CsH1002
Molecular Weight ~136.10 g/mol 136.10 g/mol 100.12 g/mol
Likely a clear to pale ) Clear, colorless to
Appearance o Data not available o
yellow liquid pale yellow liquid[4]
Boiling Point Data not available 132 °C[3] ~140 °C
Flash Point Likely flammable 53.1 °C[3] 34°C
Density Data not available 1.167 g/cm3[3] ~0.975 g/cm3

The fluorination in these compounds increases the molecular weight and density. While a

specific flashpoint is unavailable for the 1,5-difluoro analog, the data from related compounds

strongly suggest that it should be treated as a flammable liquid.[3][7]

Hazard Identification and GHS Classification

Based on the GHS classifications of analogous fluorinated and non-fluorinated (-diketones,

1,5-Difluoropentane-2,4-dione should be handled as a hazardous substance. The primary

hazards are likely to include flammability, skin and eye irritation, and potential for more severe

effects depending on the specific toxicology, which has not been fully investigated.[7]

The aggregated GHS information for 1,1-Difluoropentane-2,4-dione indicates it is a highly

flammable liquid and vapor.[2][3] Some notifications also suggest it may cause severe skin

burns, eye damage, and respiratory irritation.[2] The parent compound, 2,4-pentanedione, is

also classified as a flammable liquid and is harmful if swallowed or in contact with skin.[4][8]

Anticipated GHS Hazard Classification:

e Flammable Liquids: Category 2 or 3
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Skin Corrosion/Irritation: Category 2 (and potentially Category 1B based on some analog
data)[2]

Serious Eye Damage/Eye Irritation: Category 2A (and potentially Category 1)[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[2]

Acute Toxicity (Oral, Dermal, Inhalation): Likely Category 4[7][8]

Caption: Anticipated GHS pictograms and corresponding hazard statements for 1,5-
Difluoropentane-2,4-dione.

Emergency Procedures

Rapid and appropriate response is critical in the event of an emergency. The following
protocols are based on common procedures for flammable and corrosivel/irritant organic
compounds.[4][9]

First-Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[8]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[4]
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Caption: Workflow for first-aid response to exposure.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: The compound is flammable. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back. Hazardous decomposition products
include carbon oxides and hydrogen fluoride.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9]

Accidental Release Measures

Evacuate Personnel: Immediately evacuate personnel from the spill area.
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Ensure Ventilation: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[4]

Contain Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain the spill. Do not use combustible materials such as sawdust.[9]

Collect and Dispose: Collect the absorbed material into a suitable, labeled container for
disposal according to local regulations.

Safe Handling, Storage, and Personal Protection
Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge. All metal parts of equipment must be
grounded.[4]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe vapors or mists.[8]

Wash hands thoroughly after handling.

Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[8]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
metals.[4]

The parent compound, 2,4-pentanedione, is sensitive to light, so storage in light-resistant
containers is recommended.[4]
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile or butyl rubber), a lab coat,
and other protective clothing as necessary to prevent skin contact. Flame-retardant antistatic
protective clothing is recommended.

» Respiratory Protection: If engineering controls do not maintain airborne concentrations to a
safe level, a NIOSH-approved respirator is required.

Toxicological and Ecological Information
Toxicological Profile

The toxicological properties of 1,5-Difluoropentane-2,4-dione have not been fully
investigated.[7] However, based on its analogs, it is expected to be harmful if swallowed,
inhaled, or absorbed through the skin.[7][8]

o Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[2] Inhalation of
high concentrations of similar compounds can cause dizziness, drowsiness, and other
central nervous system effects.[4]

» Chronic Effects: Prolonged or repeated skin contact may cause dermatitis.[9]

Ecological Information

No specific data is available for 1,5-Difluoropentane-2,4-dione. It is recommended to prevent
this chemical from entering the environment.[9]

Stability and Reactivity

B-Diketones are known for their keto-enol tautomerism, which is a key aspect of their reactivity.
[10] The presence of electronegative fluorine atoms can increase the acidity of the a-protons,
influencing its reactivity as a nucleophile in condensation reactions.[10]

o Chemical Stability: Expected to be stable under recommended storage conditions.

» Conditions to Avoid: Heat, flames, sparks, and exposure to light.[4]
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e Incompatible Materials: Strong oxidizing agents, strong bases, and metals.[4]

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and hydrogen fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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